Fluorite

Fluorite (Calcium fluoride, CAS 7789-75-5) is a highly stable, cubic crystalline halide utilized extensively as a broad-spectrum optical window material and a high-efficiency metallurgical flux. In optical procurement, it is defined by its exceptionally wide transmission range (130 nm to 10 µm), low refractive index (~1.43 at 500 nm), and ultra-low dispersion (Abbe number ~95). Industrially, acid-grade and metallurgical-grade fluorite serve as irreplaceable precursors for hydrogen fluoride synthesis and as slag-fluidizing agents that significantly lower the melting point and viscosity of silicate melts without compromising the basicity of the slag [1].

Substituting fluorite with alternative alkaline earth fluorides or standard oxide fluxes introduces critical performance failures. In broadband optical systems, replacing CaF2 with Barium fluoride (BaF2) extends infrared transmission but increases water solubility by a factor of 75, leading to rapid surface degradation in humid environments. Conversely, substituting with Magnesium fluoride (MgF2) provides excellent UV transmission but introduces intrinsic birefringence, destroying polarization states in precision imaging. In metallurgical applications, substituting CaF2 with generic calcium carbonate (CaCO3) or pure alumina-based fluxes fails to achieve the necessary viscosity reduction in high-temperature slags, resulting in poor metal recovery, increased energy consumption, and sluggish reaction kinetics during smelting [1].

Optical Dispersion and Color Correction Superiority

For high-end imaging systems, minimizing chromatic aberration is critical. Fluorite exhibits an exceptionally high Abbe number (low dispersion) compared to standard optical glasses. When compared to fused silica (SiO2), a common benchmark for UV/visible optics, CaF2 provides significantly lower dispersion, allowing for the construction of true apochromatic lenses without the need for complex, multi-element heavy glass compensators [1].

Procuring CaF2 blanks allows optical manufacturers to drastically reduce chromatic aberration in high-end telephoto and microscopy lenses compared to using standard fused silica.

Environmental Stability and Moisture Resistance

When selecting an infrared-transmitting window, buyers often weigh CaF2 against Barium fluoride (BaF2). While BaF2 transmits slightly further into the IR spectrum, it is highly susceptible to moisture degradation. Quantitative solubility data demonstrates that CaF2 is vastly more stable in aqueous and humid environments, preventing the 'fogging' effect that rapidly degrades the optical transmission of BaF2 components [1].

CaF2 is the mandatory choice over BaF2 for field-deployed optical sensors or laboratory environments without strict humidity controls, ensuring long-term component lifespan.

Metallurgical Slag Viscosity Reduction

In secondary steelmaking and electro-slag remelting (ESR), the fluidity of the slag dictates the efficiency of non-metallic inclusion removal. Adding metallurgical-grade fluorite to a standard aluminosilicate slag breaks the silicate network, drastically reducing dynamic viscosity. Compared to a baseline CaO-SiO2-Al2O3 slag, the introduction of just 5 wt% CaF2 cuts viscosity by more than half, greatly accelerating metal-slag separation[1].

For metallurgical procurement, CaF2 is an essential flux additive that directly lowers furnace energy consumption and improves the purity of the refined metal alloy.

Apochromatic Lens Manufacturing

Driven by its ultra-low dispersion (Abbe number ~95) and isotropic cubic structure, CaF2 is the premier material for correcting chromatic aberration in high-end telephoto lenses, microscope objectives, and astronomical telescopes. It is prioritized over fused silica and standard crown glasses where color fringing must be entirely eliminated [1].

Broadband VUV to IR Spectroscopy Windows

Because CaF2 transmits from 130 nm to 10 µm and resists moisture degradation 75 times better than BaF2, it is the standard procurement choice for cuvettes, viewports, and spectroscopic windows in FTIR and UV-Vis systems operating in ambient or variable-humidity environments [1].

High-Efficiency Metallurgical Slag Conditioning

Due to its ability to reduce slag viscosity by over 60% at 1400 °C, metallurgical-grade fluorite is heavily procured for electro-slag remelting (ESR) and basic oxygen steelmaking. It acts as a critical fluidizer that improves desulfurization kinetics and facilitates the rapid separation of impurities from molten metal [1].